![molecular formula C20H15F3N4O3S B2770414 7-(furan-2-yl)-1,3-dimethyl-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 847191-22-4](/img/structure/B2770414.png)
7-(furan-2-yl)-1,3-dimethyl-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
Synthesis Analysis
The synthesis of this compound involves intricate steps. While there are several methods, some popular approaches include [3+3], [4+2], and [5+1] cyclization processes or domino reactions. These methods lead to the formation of the title compound, which contains an exocyclic sulfur atom at position 2 of the pyrimidine ring . Additionally, direct interactions of various 2-halo derivatives with sulfur-containing reagents have been explored .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Medicinal Applications
Compounds with similar structural motifs have been synthesized for their potential antimicrobial activities. For example, a study on the synthesis of furothiazolo pyrimido quinazolinones from visnagenone or khellinone demonstrated these compounds' effectiveness against various bacteria and fungi. The research highlights the synthesis pathways and evaluates the antimicrobial activity of these novel heterocyclic compounds, suggesting a possible avenue for exploring the antimicrobial potential of the compound (Abu‐Hashem, 2018).
Organic Electronics and Polymer Science
Another area of application for such compounds could be in the development of organic field-effect transistors (OFETs) and polymer solar cells. Research on benzodithiophene-diketopyrrolopyrrole based donor-acceptor copolymers, which share a similar structural complexity, has shown significant enhancements in device performance. This suggests potential research applications of the compound in developing materials for organic electronics (Jianyu Yuan et al., 2012).
Photoinduced Oxidative Cyclization
The compound's structural features might also lend itself to studies in photochemistry. Research involving photoinduced oxidative cyclization to synthesize furan rings from related compounds has been documented, indicating a potential application in synthesizing novel photoactive materials (S. Naya, Y. Yamaguchi, M. Nitta, 2008).
Antiviral and Anti-inflammatory Research
Complexes derived from structurally similar compounds have shown promising antiviral and anti-inflammatory properties. A study on novel antiviral benzofuran-transition metal complexes demonstrated significant inhibitory activity against HIV, suggesting the compound could be explored for its potential antiviral properties (S. Galal et al., 2010).
Mechanism of Action
The specific mechanism of action for this compound remains an area of interest. Researchers have investigated its biological activities, including antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer properties . Understanding its mode of action could lead to potential therapeutic applications.
properties
IUPAC Name |
7-(furan-2-yl)-1,3-dimethyl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3N4O3S/c1-26-16-14(18(28)27(2)19(26)29)17(25-15(24-16)13-4-3-9-30-13)31-10-11-5-7-12(8-6-11)20(21,22)23/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVAKTVXOHMLJLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC4=CC=C(C=C4)C(F)(F)F)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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